4-Methyl-1-prop-2-enoyl-1,4-diazepan-5-one
Description
“4-Methyl-1-prop-2-enoyl-1,4-diazepan-5-one” is a chemical compound with the CAS Number: 172314-56-6 . It has a molecular weight of 128.17 and its IUPAC name is 4-methyl-1,4-diazepan-5-one .
Molecular Structure Analysis
The linear formula of “4-Methyl-1-prop-2-enoyl-1,4-diazepan-5-one” is C6 H12 N2 O . The InChI code is 1S/C6H12N2O/c1-8-5-4-7-3-2-6 (8)9/h7H,2-5H2,1H3 .Physical And Chemical Properties Analysis
The compound is a solid or viscous liquid . It should be stored in a dark place, under an inert atmosphere, at room temperature .Safety And Hazards
properties
IUPAC Name |
4-methyl-1-prop-2-enoyl-1,4-diazepan-5-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-3-8(12)11-5-4-9(13)10(2)6-7-11/h3H,1,4-7H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDOYPFNSCKSDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CCC1=O)C(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-1-(prop-2-enoyl)-1,4-diazepan-5-one | |
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